Cas no 1508581-89-2 (N-(2,5-difluorophenyl)methylhydroxylamine)

• Product Name: N-(2,5-difluorophenyl)methylhydroxylamine
• CAS No: 1508581-89-2
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 6288791
• PubChem ID: 82684511
• Update Time: 2025-05-19

N-(2,5-difluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)methylhydroxylamine
• 1508581-89-2
• AKOS021002056
• EN300-1837955
• N-[(2,5-difluorophenyl)methyl]hydroxylamine

• Inchi： 1S/C7H7F2NO/c8-6-1-2-7(9)5(3-6)4-10-11/h1-3,10-11H,4H2
• InChI Key： TWHHUAGRBVLBPW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CNO)F

Computed Properties

• Exact Mass: 159.04957017g/mol
• Monoisotopic Mass: 159.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-(2,5-difluorophenyl)methylhydroxylamine

Comprehensive Overview of N-(2,5-difluorophenyl)methylhydroxylamine (CAS No. 1508581-89-2)

N-(2,5-difluorophenyl)methylhydroxylamine (CAS No. 1508581-89-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorophenyl and hydroxylamine functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C7H7F2NO, offers a balance of reactivity and stability, making it valuable for designing novel bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are trending topics in modern therapeutics.

The growing interest in N-(2,5-difluorophenyl)methylhydroxylamine aligns with the surge in demand for fluorinated compounds, a hot topic in medicinal chemistry due to their enhanced metabolic stability and bioavailability. Fluorine incorporation, a strategy often searched in AI-driven drug design platforms, is a key feature of this compound. Its difluorophenyl moiety is particularly relevant to researchers investigating kinase inhibitors or GPCR-targeted drugs, as fluorination can modulate binding affinity and selectivity. Recent publications highlight its utility in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion), a frequent search query among pharmaceutical scientists.

From a synthetic perspective, CAS No. 1508581-89-2 is often discussed in the context of N-O bond formation strategies, a niche yet critical area in organic synthesis. Its hydroxylamine group enables diverse transformations, such as nitroxide radical formation or heterocycle construction, which are frequently explored in click chemistry and bioconjugation applications. These methodologies are highly searched in academic and industrial settings, reflecting the compound’s relevance to cutting-edge research. Additionally, its stability under mild conditions makes it suitable for high-throughput screening workflows, a priority in modern drug discovery pipelines.

Beyond pharmaceuticals, N-(2,5-difluorophenyl)methylhydroxylamine has potential applications in agrochemical innovation, another trending sector. Fluorinated compounds are widely used in crop protection agents, and this intermediate could contribute to developing next-generation herbicides or pesticides with improved environmental profiles. This aligns with global searches for sustainable agrochemicals, a pressing concern given the emphasis on green chemistry and reduced ecological impact.

Quality and safety are paramount when handling CAS No. 1508581-89-2. Reputable suppliers provide detailed analytical data (e.g., HPLC purity, NMR spectra) to ensure compliance with Good Laboratory Practice (GLP) standards. Researchers often search for structure-activity relationship (SAR) studies involving this compound, underscoring its role in rational drug design. Furthermore, its storage conditions and solubility profiles are frequently queried, highlighting practical considerations for experimental workflows.

In summary, N-(2,5-difluorophenyl)methylhydroxylamine (CAS No. 1508581-89-2) exemplifies the intersection of fluorine chemistry and medicinal innovation. Its multifaceted applications—from targeted drug discovery to sustainable agrochemicals—reflect broader trends in science and technology. As interest grows in AI-aided molecular optimization and green synthesis, this compound will likely remain a focal point for researchers seeking to address complex challenges in health and agriculture.